Cas no 2172542-19-5 (9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane)

• Product Name: 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane
• CAS No: 2172542-19-5
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 6574264
• PubChem ID: 165872769
• Update Time: 2025-06-22

9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane
• 2172542-19-5
• EN300-1638481
• 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane

• Inchi： 1S/C9H13N3OS/c1-2-12-14-7(1)8-9(5-10-6-9)13-4-3-11-8/h1-2,8,10-11H,3-6H2
• InChI Key： KFIQUOBGZOULOX-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CNC2)OCCN1

Computed Properties

• Exact Mass: 211.07793322g/mol
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.4Ų

Additional information on 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane

Introduction to 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2172542-19-5)

9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane, identified by its Chemical Abstracts Service (CAS) number 2172542-19-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic heterocyclic compound features a unique structural framework consisting of a spiro linkage between a thiazole ring and an oxazoline moiety, integrated within a larger nitrogen-rich system. The presence of multiple nitrogen atoms and the spiro configuration imparts distinctive electronic and steric properties, making it a promising candidate for various biological applications.

The molecular structure of 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane is characterized by its intricate arrangement of functional groups. The thiazole ring, a well-known pharmacophore in drug discovery, contributes to the compound's potential bioactivity by interacting with biological targets such as enzymes and receptors. Additionally, the oxazoline ring introduces oxygen atoms into the system, which can influence both the electronic properties and the solubility of the compound. The spirocyclic core further enhances the molecular rigidity, potentially improving binding affinity and selectivity in biological assays.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane with greater precision. Studies using density functional theory (DFT) have revealed that the compound exhibits significant dipole moments and polarizabilities, suggesting its ability to interact with polar biological targets. Furthermore, quantum mechanical calculations have predicted favorable binding interactions with certain enzymes involved in metabolic pathways, making it a potential lead compound for drug development.

In the realm of medicinal chemistry, the synthesis of 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane has been optimized through multi-step organic reactions involving cyclization, spirocycloaddition, and functional group transformations. The synthesis pathway highlights the importance of regioselective reactions to achieve the desired spirocyclic structure. Recent publications have demonstrated efficient synthetic routes that minimize side reactions and improve yields, making it feasible to produce sufficient quantities for preclinical studies.

Biological activity studies on 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane have shown promising results in vitro. Initial screening assays have indicated potential inhibitory activity against certain kinases and proteases relevant to inflammatory diseases and cancer. The compound's ability to modulate enzyme activity is attributed to its unique structural features, including the presence of nitrogen-rich heterocycles that can engage in hydrogen bonding or salt bridge interactions with biological targets.

One of the most intriguing aspects of 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane is its potential role as a scaffold for drug design. The spirocyclic core provides a rigid framework that can be modified to enhance bioactivity or improve pharmacokinetic properties. Researchers are exploring derivatives of this compound by introducing additional functional groups or altering the substitution patterns on the thiazole and oxazoline rings. These modifications aim to fine-tune the compound's interaction with biological targets while minimizing off-target effects.

The pharmacokinetic profile of 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane is another area of active investigation. Preliminary studies suggest that the compound exhibits moderate solubility in water and organic solvents, which could influence its absorption and distribution in vivo. Understanding these properties is crucial for optimizing dosing regimens and improving therapeutic efficacy. Advanced techniques such as molecular dynamics simulations are being employed to predict how the compound behaves within biological membranes, providing insights into its transport mechanisms.

Future directions in research on 9-(1,2-thiazol-5-yl)-5-oxa -2 ,8 - diazaspiro3 . 5 nonane (CAS No. 2172542 - 19 - 5) include exploring its potential in vivo activities through animal models of disease. Preclinical studies will assess its efficacy against specific pathological conditions while evaluating safety profiles through toxicity assays. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising derivatives by predicting biological activities based on structural features.

The significance of 9-(1 , 2 -thia z ol - 5 - yl ) - 5 - oxa - 2 , 8 - dia za s pi ro3 . 5 non ane lies not only in its unique chemical structure but also in its potential therapeutic applications . As research progresses , this compound may emerge as a key player in developing novel treatments for various diseases . The collaborative efforts between synthetic chemists , biologists , and computational scientists are essential for unlocking its full potential and translating laboratory findings into clinical benefits .